Cas no 411209-38-6 (Piperidine, 1-[4-(trifluoromethyl)benzoyl]-)

• Product Name: Piperidine, 1-[4-(trifluoromethyl)benzoyl]-
• CAS No: 411209-38-6
• MF: C₁₃H₁₄F₃NO
• MW: 257.251574039459
• CID: 3976815
• PubChem ID: 620616
• Update Time: 2025-06-11

Piperidine, 1-[4-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[4-(trifluoromethyl)benzoyl]-
• 1-[4-(Trifluoromethyl)benzoyl]piperidine
• SCHEMBL9677283
• CHEMBL1521445
• piperidin-1-yl[4-(trifluoromethyl)phenyl]methanone
• HMS1540N02
• SMR000021076
• Piperidin-1-yl(4-(trifluoromethyl)phenyl)methanone
• MLS003269490
• BRD-K30035220-001-01-7
• 1-[4-(Trifluoromethyl)benzoyl]piperidine #
• MLS000043865
• CS-0260863
• AG-205/41147589
• Piperidin-1-yl-(4-trifluoromethyl-phenyl)-methanone
• SR-01000536276-1
• G34907
• EN300-761535
• SR-01000536276
• EU-0053052
• HMS2330D11
• TimTec1_002400
• STK788403
• 411209-38-6
• piperidin-1-yl-[4-(trifluoromethyl)phenyl]methanone
• AKOS001731974

• Inchi： 1S/C13H14F3NO/c14-13(15,16)11-6-4-10(5-7-11)12(18)17-8-2-1-3-9-17/h4-7H,1-3,8-9H2
• InChI Key： ZZSDOSQRNQXQJJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 257.10274856Da
• Monoisotopic Mass: 257.10274856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on Piperidine, 1-[4-(trifluoromethyl)benzoyl]-

Piperidine, 1-[4-(Trifluoromethyl)benzoyl]- (CAS No. 411209-38-6)

The compound Piperidine, 1-[4-(Trifluoromethyl)benzoyl]- (CAS No. 411209-38-6) is a highly specialized organic chemical with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a trifluoromethyl-substituted benzoyl group. The presence of the trifluoromethyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Structure and Properties

The molecular structure of Piperidine, 1-[4-(Trifluoromethyl)benzoyl]- consists of a six-membered piperidine ring fused with a benzene ring that carries a trifluoromethyl substituent at the para position. This arrangement results in a rigid and planar aromatic system, which is crucial for its reactivity and selectivity in various chemical reactions. The compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile.

Synthesis and Applications

The synthesis of Piperidine, 1-[4-(Trifluoromethyl)benzoyl]- typically involves multi-step reactions, including Friedel-Crafts acylation or coupling reactions using palladium catalysts. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high yields and purity. Its applications span across diverse industries:

• Pharmaceuticals: It serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting G-protein coupled receptors (GPCRs). Its trifluoromethyl group enhances the lipophilicity and bioavailability of the resulting drugs.
• Agrochemicals: The compound is used as a precursor for herbicides and insecticides due to its ability to modulate enzyme activities in target organisms.
• Materials Science: It finds utility in the development of advanced polymers and coatings where its rigid aromatic structure contributes to improved mechanical properties.

Recent Research Developments

In recent years, Piperidine, 1-[4-(Trifluoromethyl)benzoyl]- has garnered significant attention from researchers due to its potential in drug discovery and materials innovation. Studies published in high-impact journals such as *Nature Communications* and *Angewandte Chemie* have highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors and anti-cancer agents. Additionally, its use in click chemistry has been explored for rapid assembly of complex molecules.

Another notable development involves the use of this compound in green chemistry initiatives. Researchers have demonstrated that it can be synthesized under mild conditions using renewable resources, aligning with global sustainability goals. Furthermore, its application in catalytic cycles has shown promise for enhancing reaction efficiency while reducing environmental impact.

Safety and Handling

While Piperidine, 1-[4-(Trifluoromethyl)benzoyl]- is not classified as a hazardous substance under standard conditions, proper handling procedures should be followed to ensure safety. It is recommended to store the compound in a cool, dry place away from direct sunlight to prevent degradation. Gloves and goggles should be worn during manipulation to minimize exposure risks.

In conclusion, Piperidine, 1-[4-(Trifluoromethyl)benzoyl]- (CAS No. 411209-38-6) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.